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Compound of Interest

Compound Name: N-(4-Bromophenyl)picolinamide

Cat. No.: B182017

An In-Depth Technical Guide to N-(4-Bromophenyl)picolinamide

Authored by a Senior Application Scientist
Introduction

N-(4-Bromophenyl)picolinamide is a distinct chemical entity belonging to the phenylpyridine
class of organic compounds.[1] Characterized by a picolinamide moiety linked to a 4-
bromophenyl group, this compound serves as a critical building block and intermediate in
various fields of chemical and pharmaceutical research. Its unique structural features, including
the bromine atom on the phenyl ring, make it a versatile substrate for further functionalization in
organic synthesis.[1] This guide provides a comprehensive overview of N-(4-
Bromophenyl)picolinamide, detailing its fundamental properties, synthesis, characterization,
and key applications for researchers and professionals in drug development and material
science.

Core Molecular Attributes and Physicochemical
Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its
molecular structure and properties. N-(4-Bromophenyl)picolinamide is identified by the CAS
Number 14547-73-0.[1][2][3]

Molecular Formula: C12HeBrN20O[1][2][3]
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Molecular Weight: 277.12 g/mol [2][3]

These core attributes are summarized in the table below, alongside other pertinent physical

data.

Property Value Source(s)

CAS Number 14547-73-0 [1][2][3]

Molecular Formula C12HoBrN20 [11[2][3]

Molecular Weight 277.12 g/mol [2][3]
N-(4-bromophenyl)pyridine-2-

Synonyms carboxamide, 4'- [1][2]
Bromopicolinanilide

Boiling Point 311°C [1]

Flash Point 142°C [1]

Density 1.559 g/cm3 [1]

Synthesis Protocol: Amide Bond Formation

The synthesis of N-(4-Bromophenyl)picolinamide is typically achieved through the formation

of an amide bond between a picolinic acid derivative and 4-bromoaniline. A common and

effective laboratory-scale procedure involves the activation of the carboxylic acid group of

picolinic acid before its reaction with the amine.

Experimental Workflow: Synthesis of N-(4-

Bromophenyl)picolinamide

The following diagram illustrates the logical flow of the synthesis process.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["N-(4-Bromophenyl)picolinamide" molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182017#n-4-bromophenyl-picolinamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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